5-(3-Pyridin-3-yl-1,2,4-oxadiazol-5-yl)-3-[2-(trifluoromethyl)phenyl]triazol-4-amine

• IUPAC Name: 5-(3-pyridin-3-yl-1,2,4-oxadiazol-5-yl)-3-[2-(trifluoromethyl)phenyl]triazol-4-amine
• InChI: InChI=1S/C16H10F3N7O/c17-16(18,19)10-5-1-2-6-11(10)26-13(20)12(23-25-26)15-22-14(24-27-15)9-4-3-7-21-8-9/h1-8H,20H2
• InChI Key: FFVNVZMYNFUWOP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(F)(F)F)N2C(=C(N=N2)C3=NC(=NO3)C4=CN=CC=C4)N
• Molecular Formula: C16H10F3N7O
• Molecular Weight: 373.29 g/mol

Description

5-(3-Pyridin-3-yl-1,2,4-oxadiazol-5-yl)-3-[2-(trifluoromethyl)phenyl]triazol-4-amine is a useful research compound. Its molecular formula is C16H10F3N7O and its molecular weight is 373.299. The purity is usually 95%.
BenchChem offers high-quality 5-(3-Pyridin-3-yl-1,2,4-oxadiazol-5-yl)-3-[2-(trifluoromethyl)phenyl]triazol-4-amine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-(3-Pyridin-3-yl-1,2,4-oxadiazol-5-yl)-3-[2-(trifluoromethyl)phenyl]triazol-4-amine including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Applications

Research on derivatives of the given compound has shown significant anticancer activity. For instance, the synthesis and evaluation of 1,3,4-oxadiazoles, 1,3,4-thiadiazoles, 1,2,4-triazoles, and Mannich bases derived from isonicotinic acid hydrazide have demonstrated considerable cytotoxicity against various human cancer cell lines, including gastric cancer NUGC, with certain derivatives exhibiting more potent activity than standard treatments (Abdo & Kamel, 2015). Additionally, novel alkyl amide functionalized trifluoromethyl substituted pyrazolo[3,4-b]pyridine derivatives have been prepared and screened for anticancer activity, revealing promising bioactivity against various cancer cell lines, including A549-Lung cancer, MCF7-Breast cancer, DU145-Prostate cancer, and HeLa-Cervical cancer, at micro molar concentration (Chavva et al., 2013).

Antimicrobial Applications

The antimicrobial properties of derivatives of the mentioned compound have also been explored. For example, the synthesis of new 1,2,4-triazoles starting from isonicotinic acid hydrazide has led to the discovery of compounds with significant antimicrobial activities (Bayrak et al., 2009). Another study focused on the synthesis and antibacterial activity of 3-(5-substituted phenyl-[1,3,4] oxadiazole-2-yl-methylenethio)-5-pyridin-3-yl-[1,2,4] triazole-4-yl-amines, demonstrating that most of the synthesized compounds showed good antibacterial activity, suggesting that oxadiazoles incorporating pyridyl triazole ring could be a pharmacophore structure for developing antibacterial candidate drugs (Hu et al., 2005).

Mechanism of Action

Target of Action

Compounds with similar structures, such as imidazole and 1,3,4-oxadiazole derivatives, have been reported to show a broad range of biological activities . They are known to interact with various enzymes and receptors, influencing cellular processes.

Mode of Action

The exact mode of action of this compound is currently unknown. These interactions can lead to changes in the conformation and activity of the target proteins .

Biochemical Pathways

Similar compounds have been found to influence a variety of pathways, including those involved in inflammation, tumor growth, diabetes, allergies, and various microbial infections .

Pharmacokinetics

The presence of heterocyclic moieties like pyridine and 1,2,4-oxadiazole in the compound suggests that it might have good solubility and bioavailability .

Result of Action

Similar compounds have been reported to exhibit antimicrobial, anti-inflammatory, antitumor, antidiabetic, and anti-allergic activities .